Cas no 193013-88-6 (4-bromo-3-(bromomethyl)isoquinoline)

• Product Name: 4-bromo-3-(bromomethyl)isoquinoline
• CAS No: 193013-88-6
• MF: C₁₀H₇Br₂N
• MW: 300.977280855179
• CID: 3858580
• PubChem ID: 21938293
• Update Time: 2025-09-26

4-bromo-3-(bromomethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-3-(bromomethyl)-
• 4-bromo-3-(bromomethyl)isoquinoline
• SCHEMBL5881977
• SY390932
• DB-205802
• 193013-88-6
• MFCD22044459

• Inchi： 1S/C10H7Br2N/c11-5-9-10(12)8-4-2-1-3-7(8)6-13-9/h1-4,6H,5H2
• InChI Key： JSLKHJIUHXZONF-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(Br)=C(CBr)N=1

Computed Properties

• Exact Mass: 300.89247Da
• Monoisotopic Mass: 298.89452Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives